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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzophenone

Cat. No.: B105091 Get Quote

This guide provides immediate and essential procedures for the safe handling, use, and

disposal of 2-Chloro-5-nitrobenzophenone (CAS No. 34052-37-4), ensuring a secure

laboratory environment for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

2-Chloro-5-nitrobenzophenone is a yellow, crystalline solid that requires careful handling due

to its potential health hazards.[1] It is classified as an irritant, with the primary risk being serious

eye irritation.[2] Inhalation of dust or direct contact with skin and eyes should be avoided.[3]

Quantitative Safety Data
Parameter Value Reference

Molecular Formula C13H8ClNO3 [1][3]

Molecular Weight 261.66 g/mol [2][3]

Melting Point 83 - 86 °C [1]

GHS Hazard Statement
H319: Causes serious eye

irritation
[2]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
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A systematic approach is crucial to minimize exposure when working with 2-Chloro-5-
nitrobenzophenone. The following workflow outlines the necessary steps from preparation to

cleanup.

Recommended Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.[4] Must comply

with EN166 or OSHA 29 CFR

1910.133 standards.[1]

To protect against dust

particles and splashes that can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves such

as nitrile or neoprene rubber.

[4][5]

To prevent skin contact, which

can cause irritation.[3]

Body Protection
A lab coat or chemical-

resistant apron/coverall.[5][6]

To protect the skin from

accidental spills.

Respiratory Protection

An N95 (US) or equivalent

respirator is recommended if

dust formation is likely.[7] Use

in a well-ventilated area is

mandatory.[8]

To prevent inhalation of

irritating dust particles.[3]

Experimental Workflow Diagram
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Preparation

Handling

Cleanup and Disposal

1. Prepare Work Area
- Ensure fume hood is operational.
- Have spill kit readily accessible.

2. Don PPE
- Wear all required PPE as specified above.

Next

3. Weighing
- Perform within a ventilated enclosure or fume hood.

- Avoid generating dust.

Proceed to

4. Transfer and Use
- Use appropriate tools (e.g., spatula).

- Keep containers closed when not in use.

Next

5. Decontamination
- Wipe down work surfaces.

- Clean equipment with a suitable solvent.

Proceed to

6. Waste Disposal
- Segregate and label all waste streams properly.

Next

7. Doff PPE
- Remove PPE in the correct order to avoid contamination.

Next

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Chloro-5-nitrobenzophenone.
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Detailed Methodologies and Protocols
Experimental Protocol for Handling 2-Chloro-5-nitrobenzophenone

Preparation:

Designate a specific work area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[9]

Assemble all necessary equipment and reagents before starting.

Prepare a spill kit containing absorbent material (e.g., sand or vermiculite).[8]

Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above, ensuring a proper fit.

Weighing and Transfer:

Conduct all weighing and transfer operations within the fume hood to minimize dust

exposure.

Use a spatula or other appropriate tool to handle the solid material.

If transferring to a reaction vessel, do so carefully to prevent spills.

Reaction and Use:

Keep the container of 2-Chloro-5-nitrobenzophenone tightly closed when not in use.[8]

Should the compound be heated, be aware that it can emit toxic fumes upon

decomposition.[3]

Decontamination:

After use, decontaminate all glassware and equipment by rinsing with a suitable solvent

(e.g., acetone) in the fume hood.
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Collect the solvent rinse as hazardous liquid waste.

Wipe down the work surface with a cloth dampened with the same solvent, and dispose of

the cloth as solid hazardous waste.

Personal Hygiene:

After handling is complete and PPE has been removed, wash hands thoroughly with soap

and water.[8]

Disposal Plan
Proper disposal of 2-Chloro-5-nitrobenzophenone and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance. All waste must be disposed of

through a licensed hazardous waste disposal company.[7]

Waste Segregation and Collection

Solid Waste:

Collect unreacted 2-Chloro-5-nitrobenzophenone and any grossly contaminated

disposable materials (e.g., weighing paper, gloves, absorbent pads) in a designated,

labeled, and sealed hazardous waste container.

Liquid Waste:

Solutions containing 2-Chloro-5-nitrobenzophenone and solvent rinses should be

collected in a separate, labeled hazardous waste container for halogenated organic

compounds.

Sharps:

Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container.

Disposal Procedure
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Ensure all waste containers are clearly and accurately labeled with the chemical name and

associated hazards.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.[7]

Do not dispose of 2-Chloro-5-nitrobenzophenone down the drain or in regular trash.

Arrange for a licensed hazardous waste disposal company to collect the waste, providing

them with the Safety Data Sheet (SDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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